Cas no 63446-16-2 (6-(furan-2-yl)-N,N,N-trimethylhexan-2-aminium iodide)

• Product Name: 6-(furan-2-yl)-N,N,N-trimethylhexan-2-aminium iodide
• CAS No: 63446-16-2
• MF: C₁₃H₂₄INO
• MW: 337.240236282349
• CID: 1652120
• PubChem ID: 44517
• Update Time: 2025-04-21

6-(furan-2-yl)-N,N,N-trimethylhexan-2-aminium iodide Chemical and Physical Properties

Names and Identifiers

• 6-(furan-2-yl)-N,N,N-trimethylhexan-2-aminium iodide
• DTXSID50979651
• 63446-16-2
• (5-(2-Furyl)-1-methylpentyl)trimethylammonium iodide
• AMMONIUM, (5-(2-FURYL)-1-METHYLPENTYL)TRIMETHYL-, IODIDE

• Inchi： 1S/C13H24NO.HI/c1-12(14(2,3)4)8-5-6-9-13-10-7-11-15-13;/h7,10-12H,5-6,8-9H2,1-4H3;1H/q+1;/p-1
• InChI Key： HNBKAQUFCTVQKB-UHFFFAOYSA-M
• SMILES： [I-].O1C=CC=C1CCCCC(C)[N+](C)(C)C

Computed Properties

• Exact Mass: 312.902
• Monoisotopic Mass: 337.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.14